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Compound of Interest

Compound Name: 4,4'-Difluorobenzophenone

Cat. No.: B049673 Get Quote

4,4'-Difluorobenzophenone: A Technical Safety
and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4,4'-Difluorobenzophenone (CAS No. 345-92-6). The information is compiled

from various Safety Data Sheets (SDS) to ensure a thorough understanding of the potential

hazards and the necessary safety measures required when working with this compound.

Chemical and Physical Properties
4,4'-Difluorobenzophenone is a colorless solid organic compound.[1] It is commonly used as

a precursor in the production of high-performance polymers like PEEK (polyetherether ketone).

[1]
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Property Value Reference

Molecular Formula C13H8F2O [2]

Molecular Weight 218.20 g/mol [2][3]

Melting Point 105 - 106 °C [4]

Boiling Point 200 °C [5]

Appearance Off-white powder/solid [6]

CAS Number 345-92-6 [5][7]

Hazard Identification and GHS Classification
4,4'-Difluorobenzophenone is considered a hazardous substance.[6] The GHS classification

highlights its potential to cause acute and chronic health effects.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[3]

[8]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[7][8]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[3][7][8]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[3][7]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

2
H411: Toxic to aquatic life with

long lasting effects[7][8][9]

Signal Word: Warning[5][10]

Toxicological Information
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The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5]

Exposure Route Effects

Ingestion
Harmful if swallowed.[4][5] May cause

gastrointestinal tract irritation.[11]

Inhalation May cause respiratory tract irritation.[5][6][11]

Skin Contact Causes skin irritation.[4][5][6]

Eye Contact Causes serious eye irritation.[4][5][6]

Chronic Exposure
Long-term exposure to respiratory irritants may

lead to airway diseases.[6]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure a safe working environment.

Engineering Controls
Ventilation: Use in a well-ventilated area.[4][6] Ensure good ventilation of the work station.[4]

Appropriate exhaust ventilation should be provided where dust is formed.[9]

Safety Equipment: Emergency eye wash fountains and safety showers should be readily

available in the immediate vicinity of any potential exposure.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling 4,4'-Difluorobenzophenone.
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Protection Type Specification

Eye/Face Protection

Chemical safety goggles or safety glasses with

side-shields conforming to EN166 or OSHA's 29

CFR 1910.133.[4][9][11] A face shield may also

be necessary.[4]

Skin Protection

Wear appropriate protective gloves (e.g., tested

to EN 374 or US F739) and clothing to prevent

skin exposure.[4][6][11]

Respiratory Protection

In case of inadequate ventilation or when

workplace conditions warrant, use a

NIOSH/MSHA approved respirator or a

European Standard EN 149 compliant

respirator.[4][9][11]

Footwear Safety shoes are recommended.[4]

General Hygiene and Handling Practices
Avoid all personal contact, including inhalation.[6]

Do not eat, drink, or smoke when using this product.[4][6]

Wash hands thoroughly after handling.[4][11]

Keep containers securely sealed when not in use.[6]

Avoid formation and accumulation of dust.[6][9]

Store in a cool, dry place in a tightly closed container.[11]

Avoid contamination with oxidizing agents and strong reducing agents.[6][11]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Get immediate medical

advice/attention.[4][9]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention.

[4][5][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water. Seek

medical attention if irritation occurs.[4][6][9]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical advice/attention.

[4][9][11]

Spills and Leaks
Minor Spills: Clean up spills immediately.[6][11] Use dry clean-up procedures and avoid

generating dust.[6] Sweep or vacuum up the material and place it in a clean, dry, sealable,

labeled container for disposal.[6]

Major Spills: Evacuate unnecessary personnel.[4] Alert emergency responders.[6] Control

personal contact by wearing protective clothing.[6] Prevent spillage from entering drains or

water courses.[6][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][9]

Specific Hazards: Thermal decomposition can generate carbon oxides and hydrogen

fluoride.[4] Fine dust mixed with air can be an explosion hazard if ignited.[4][6]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5][9]

Visualized Workflows
Standard Handling Protocol

Preparation

Don Personal Protective
Equipment (PPE)

Gloves, Goggles,
Lab Coat, Respirator (if needed)

Ensure Proper Ventilation

Weigh/Handle Compound
in Designated Area

Close Container and
Clean Work Area

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Standard laboratory workflow for handling 4,4'-Difluorobenzophenone.

Emergency Response for Skin or Eye Contact

Skin Contact Eye Contact

Remove Contaminated Clothing

Flush Skin with Soap
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Seek Medical Attention
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with Water for 15 min
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Click to download full resolution via product page

Caption: First-aid procedures for skin and eye exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC151790250&countryCode=US&language=en
https://datasheets.scbt.com/sc-254730.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104990-SDS-EN.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2696_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_180019079_4,4-DIFLUOROBENZOPHENONECASNO-345-92-6-MSDS.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/115495
https://pim-resources.coleparmer.com/sds/42479.pdf
https://www.benchchem.com/product/b049673#4-4-difluorobenzophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b049673#4-4-difluorobenzophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b049673#4-4-difluorobenzophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b049673#4-4-difluorobenzophenone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

